N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C13H18N2O3/c1-10(2)7-8-14-13(16)9-11-3-5-12(6-4-11)15(17)18/h3-6,10H,7-9H2,1-2H3,(H,14,16)
• InChI Key: YDXWXZMZXUWCMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)CC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide, also known as flurazepam, is a benzodiazepine derivative that is commonly used as a hypnotic agent to treat insomnia. It has been found to be effective in reducing the time it takes to fall asleep, increasing the duration of sleep, and reducing the number of awakenings during the night. Flurazepam is also used as an anticonvulsant and muscle relaxant.

Mechanism of Action

Flurazepam works by enhancing the activity of gamma-aminobutyric acid (GABA), which is an inhibitory neurotransmitter in the central nervous system. By increasing the activity of GABA, N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide reduces the excitability of neurons in the brain, resulting in a calming effect that can help to reduce anxiety and promote sleep.
Biochemical and Physiological Effects:
Flurazepam has been found to have a number of biochemical and physiological effects. It has been shown to reduce the activity of the sympathetic nervous system, which is responsible for the "fight or flight" response. This can help to reduce anxiety and promote relaxation. Flurazepam has also been found to increase slow-wave sleep, which is the deep, restorative stage of sleep that is important for physical and mental health.

Advantages and Limitations for Lab Experiments

Flurazepam has a number of advantages and limitations for use in lab experiments. One advantage is that it has a well-established mechanism of action and is widely used in clinical practice, making it a useful tool for studying the effects of GABAergic drugs. However, N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide can have sedative effects, which can make it difficult to study the effects of other drugs or interventions on behavior or cognition.

Future Directions

There are a number of future directions for research on N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide. One area of interest is the development of new benzodiazepine derivatives that have improved efficacy and safety profiles. Another area of interest is the use of this compound in combination with other drugs or interventions to enhance its therapeutic effects. Finally, there is a need for further research on the long-term effects of this compound use, particularly in older adults who may be more susceptible to adverse effects.

Synthesis Methods

The synthesis of N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide involves the reaction of 2-amino-5-nitrobenzophenone with 3-methylbutylamine in the presence of acetic anhydride and pyridine. The resulting product is then hydrolyzed using hydrochloric acid to yield this compound.

Scientific Research Applications

Flurazepam has been extensively studied for its effectiveness in treating insomnia, anxiety disorders, and epilepsy. It has also been found to have anticonvulsant properties and is used in the treatment of seizures. Flurazepam has been shown to have a low potential for abuse and dependence and is considered to be a safe and effective medication when used as prescribed.